![molecular formula C21H20FN3O3 B2871749 2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide CAS No. 941972-98-1](/img/structure/B2871749.png)
2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide
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Description
2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxyphenethyl)acetamide is a useful research compound. Its molecular formula is C21H20FN3O3 and its molecular weight is 381.407. The purity is usually 95%.
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Scientific Research Applications
Antinociceptive Activity
- Compounds with a pyridazinone core have been synthesized and evaluated for their antinociceptive (pain-blocking) activity. These studies aim to discover new pain relief medications by investigating the structure-activity relationships of pyridazinone derivatives, revealing that certain modifications can enhance antinociceptive efficacy (Doğruer, Şahin, Ünlü, & Ito, 2000).
Radiolabeling for Imaging
- Pyrazolopyrimidineacetamides, compounds related to the query structure, have been developed as selective ligands for imaging with PET (Positron Emission Tomography). These compounds, such as DPA-714, are designed with specific functional groups that allow for the incorporation of radioactive isotopes, enabling the study of biological processes in vivo (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).
Anticancer Activity
- Modifications of compounds within the same chemical class, particularly by replacing the acetamide group with alkylurea moieties, have shown promising anticancer effects. This research focuses on altering specific groups within the compound's structure to enhance therapeutic efficacy and reduce toxicity, illustrating the potential of these compounds in cancer treatment (Wang, Mao, Cao, Xie, Xin, Lian, Cao, & Zhang, 2015).
Anti-inflammatory Activity
- The synthesis and evaluation of novel derivatives for anti-inflammatory activity represent another significant application. By introducing various substituents into the compound's structure, researchers aim to discover new anti-inflammatory agents with improved efficacy and safety profiles (Sunder & Maleraju, 2013).
Antimicrobial and Herbicidal Activities
- Research into novel pyrimidinone and oxazinone derivatives, including those fused with thiophene rings, has demonstrated antimicrobial and herbicidal activities. These studies contribute to the development of new agents for controlling microbial infections and agricultural pests (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).
Properties
IUPAC Name |
2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-[2-(2-methoxyphenyl)ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20FN3O3/c1-28-19-5-3-2-4-16(19)12-13-23-20(26)14-25-21(27)11-10-18(24-25)15-6-8-17(22)9-7-15/h2-11H,12-14H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CXRAMPNKOBPMQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.